BENGHE Foundational & Exploratory

Check Availability & Pricing

Fura-4F AM: A Comprehensive Technical Guide
for Calcium Signaling Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fura-4F AM

cat. No.: B12386679

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Fura-4F AM, a fluorescent indicator
widely used for the quantitative measurement of intracellular calcium concentrations. It is
designed to be a core technical resource for professionals in research and drug development,
offering detailed data, experimental protocols, and visual representations of key concepts and
workflows.

Introduction to Fura-4F AM

Fura-4F AM is a cell-permeant derivative of the ratiometric calcium indicator Fura-4F. The
acetoxymethyl (AM) ester modification allows the molecule to passively diffuse across the cell
membrane. Once inside the cell, cytosolic esterases cleave the AM groups, trapping the active,
calcium-sensitive form, Fura-4F, within the cytoplasm.[1][2][3][4][5] This method of loading
provides a non-invasive way to introduce the indicator into living cells.

Fura-4F is a structural analog of the more widely known Fura-2, but with a key difference: the
attachment of an electron-withdrawing fluorine atom to the BAPTA chelator moiety. This
modification results in a lower binding affinity for calcium ions, making Fura-4F particularly well-
suited for measuring higher intracellular calcium concentrations that might saturate Fura-2.

Like Fura-2, Fura-4F is a ratiometric indicator. This means that upon binding to calcium, its
fluorescence excitation maximum shifts, while the emission wavelength remains relatively
constant. By measuring the ratio of fluorescence intensity at two different excitation
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wavelengths (typically 340 nm and 380 nm), a quantitative measurement of the intracellular
calcium concentration can be obtained that is largely independent of dye concentration, cell
thickness, and photobleaching.

Core Properties and Quantitative Data

The following tables summarize the key quantitative data for Fura-4F AM and its active form,
Fura-4F, providing a clear comparison with the parent compound, Fura-2.

Table 1: Physicochemical Properties of Fura-4F AM

Property Value

Molecular Formula Ca3HaaFN3024

Molecular Weight 1005.81 g/mol

Form Acetoxymethyl (AM) ester
Cell Permeability Yes

Table 2: Spectroscopic and Calcium Binding Properties of Fura-4F (the active form)

Property Value Reference

Excitation Maximum (Ca2*-

~336 nm
bound)
Excitation Maximum (Ca2*-

~363-370 nm
free)
Emission Maximum ~511-512 nm
Dissociation Constant (Kd) for

~770 nM

Ca2+

Not explicitly stated for Fura-

Quantum Yield _
4F, but Fura-2 is 0.49

Table 3: Comparison of Fura-4F and Fura-2
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Property

Fura-4F

Fura-2

Kd for Caz+

~770 nM

~145 nM

Optimal [Ca?*] Range

Higher concentrations

Lower, near-resting levels

Excitation Shift

Yes (Ratiometric)

Yes (Ratiometric)

Emission Wavelength

~511-512 nm

~510 nm

Cell Loading

AM ester form

AM ester form

Mechanism of Action and Measurement Principle

The underlying principle of Fura-4F AM in calcium measurement involves a series of steps
from loading to detection. The process is initiated by the passive diffusion of the lipophilic Fura-
4F AM across the plasma membrane into the cell's cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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